Cas no 122684-35-9 (tert-Butyl 3-Thiocarbamoylpyrrolidine-1-carboxylate)

tert-Butyl 3-Thiocarbamoylpyrrolidine-1-carboxylate Properties

Names and Identifiers

• tert-Butyl 3-carbamothioylpyrrolidine-1-carboxylate
• 1-Boc-Pyrrolidine-3-Carbothioamide
• 1-Pyrrolidinecarboxylicacid, 3-(aminothioxomethyl)-, 1,1-dimethylethyl ester
• 3-THIOCARBAMOYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 3-Aminothioxomethyl-1-Boc-pyrrolidine
• 3-thiocarbamoylpyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Boc-3-thiocarbamoyl-pyrrolidine
• tert-butyl 3-thiocarbaMoylpyrrolidine-1-carboxylate
• tert-Butyl 3-carbaMothioylpyrrolidine-1-carboxylate
• XEA68435
• A2586
• 1-Pyrrolidinecarboxylicacid,3-(aminothioxomethyl)-,1,1-dimethylethyl ester
• DTXSID90408298
• AS-40984
• 122684-35-9
• CS-0215099
• 1-Pyrrolidinecarboxylic acid, 3-(aminothioxomethyl)-, 1,1-dimethylethyl ester
• FKLPAGOTHFVRLL-UHFFFAOYSA-N
• MFCD03791259
• AKOS015838330
• N-BOC-Pyrrolidine-3-thiocarboxamide
• 1-BOC-3-THIOCARBAMOYL-PYRROLIDINE
• 3-Thiocarbamoylpyrrolidine-1-carboxylic acid tert-butyl ester
• AB16200
• 3-Thiocarbamoyl-pyrrolidine-1-carboxylic acidtert-butyl ester
• EN300-222023
• 3-Thiocarbamoyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• SCHEMBL1476229
• TERT-BUTYL 3-THIOCARBAMOYLPYRROLIDINE-1-CARBOXYLATE
• FT-0651065
• Tert-butyl 3-carbamothioylpyrrolidine-1-carboxylate
• Tert-butyl3-carbamothioylpyrrolidine-1-carboxylate
• 1,1-Dimethylethyl 3-(aminocarbonothioyl)-1-pyrrolidinecarboxylate
• 3-Thiocarbamoyl-pyrrolidine-1-carboxylic acid tert-butyl ester, AldrichCPR
• DB-008045
• 1-BOC-PYRROLIDINE-3-CARBOTHIOAMIDE
• 3-AMINOTHIOXOMETHYL-1-BOC-PYRROLIDINE
• +Expand

• MDL： MFCD03791259
• InChIKey： FKLPAGOTHFVRLL-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H18N2O2S/c1-10(2,3)14-9(13)12-5-4-7(6-12)8(11)15/h7H,4-6H2,1-3H3,(H2,11,15)
• SMILES： CC(C)(OC(N1CCC(C(N)=S)C1)=O)C

Computed Properties

• Exact Mass: 230.10900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 230.109
• Heavy Atom Count: 15
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 87.6A^2

Experimental Properties

• LogP: 2.16770
• PSA: 87.65000
• Refractive Index: 1.556
• Boiling Point: 339.5±52.0 °C at 760 mmHg
• Melting Point: 131-133 ºC
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 159.1±30.7 °C
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• Density: 1.191±0.06 g/cm3 (20 ºC 760 Torr),

tert-Butyl 3-Thiocarbamoylpyrrolidine-1-carboxylate Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

tert-Butyl 3-Thiocarbamoylpyrrolidine-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%